![molecular formula C22H18N2O3 B3538924 5-(2-biphenylyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole](/img/structure/B3538924.png)
5-(2-biphenylyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole
Overview
Description
5-(2-biphenylyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole, commonly known as PBD, is a heterocyclic compound that has been extensively researched for its potential applications in the field of biology and medicine. PBD is a fluorescent dye that is used as a probe to detect DNA damage and to study the structure and function of DNA.
Mechanism of Action
The mechanism of action of PBD involves its selective binding to damaged DNA. PBD binds to the minor groove of DNA and forms covalent adducts with the guanine bases. This results in the destabilization of the DNA helix and the induction of DNA damage responses, including DNA repair and apoptosis.
Biochemical and Physiological Effects:
PBD has been shown to have a number of biochemical and physiological effects. It has been shown to induce DNA damage responses, including DNA repair and apoptosis. PBD has also been shown to selectively target cancer cells and induce apoptosis, making it a promising candidate for the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
The advantages of using PBD in lab experiments include its high selectivity for damaged DNA and its ability to induce DNA damage responses, including DNA repair and apoptosis. The limitations of using PBD in lab experiments include its limited solubility in aqueous solutions and its potential toxicity.
Future Directions
For research on PBD include the development of new cancer therapies based on its ability to selectively target cancer cells and induce apoptosis. Other potential applications of PBD include the development of new diagnostic tools for the detection of DNA damage and the study of DNA structure and function.
Scientific Research Applications
PBD has been widely used as a fluorescent probe for the detection of DNA damage. It has been shown to selectively bind to damaged DNA, making it a useful tool for studying DNA repair mechanisms. PBD has also been used in the development of new cancer therapies. It has been shown to selectively target cancer cells and induce apoptosis, making it a promising candidate for the treatment of various types of cancer.
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-5-(2-phenylphenyl)-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O3/c1-25-19-13-12-16(14-20(19)26-2)21-23-22(27-24-21)18-11-7-6-10-17(18)15-8-4-3-5-9-15/h3-14H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPRVJFPGPQHQQX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NOC(=N2)C3=CC=CC=C3C4=CC=CC=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Biphenylyl)-3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazole |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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